Structural Differentiation: MOM-Protected Phenolic Hydroxyl vs. Unprotected Analog
The target compound contains a methoxymethoxy (MOM) protecting group at the 6-position of the naphthalene core. The closest commercially available analog, ((2-Fluoro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalen-1-yl)ethynyl)triisopropylsilane (CAS 2503307-87-5), lacks this MOM group entirely. The MOM group protects a phenolic hydroxyl that is a critical pharmacophoric feature in the final MRTX1133 structure; its presence during intermediate-stage cross-coupling prevents undesired oxidation, metal chelation, or competitive boronate formation that would otherwise degrade reaction selectivity.
| Evidence Dimension | Presence of orthogonal protecting group at C6 position |
|---|---|
| Target Compound Data | Methoxymethoxy (-OCH2OCH3) group present; Molecular Weight = 512.54 g/mol; Molecular Formula = C29H42BFO4Si |
| Comparator Or Baseline | Comparator: CAS 2503307-87-5; No MOM group at C6 (hydrogen instead); Molecular Weight = 452.5 g/mol; Molecular Formula = C27H38BFO2Si |
| Quantified Difference | ΔMW = +60.04 g/mol (corresponds exactly to -OCH2OCH3 group); ΔFormula = +C2H4O2 |
| Conditions | Structural comparison based on published CAS registry data and supplier product specifications |
Why This Matters
Procurement of the incorrect analog (CAS 2503307-87-5) would introduce a free phenol that cannot be used in the MRTX1133 synthetic sequence without additional, non-trivial protection/deprotection steps, fundamentally altering the validated synthetic route.
